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Compound of Interest

Compound Name: 1-Bromononane-d4

Cat. No.: B12390600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

1-Bromononane-d4. The information is intended to support research and development

activities by providing key data points and methodologies for the handling and characterization

of this deuterated compound.

Core Physical and Chemical Properties
1-Bromononane-d4, specifically 1-Bromononane-1,1,2,2-d4, is a deuterated analog of 1-

bromononane. The incorporation of deuterium isotopes results in a higher molecular weight

compared to its non-deuterated counterpart, which can be useful in various analytical and

metabolic studies.

Quantitative Data Summary
The physical properties of 1-Bromononane-d4 are summarized in the table below for easy

reference and comparison.
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Property Value Notes

Molecular Formula CH₃(CH₂)₆CD₂CD₂Br

Molecular Weight 211.18 g/mol [1][2]

Appearance
Clear, colorless to golden

liquid

Density 1.11 g/mL at 25 °C

Boiling Point 201 °C (literature)

Melting Point -29 °C

Flash Point 90.0 °C (194.0 °F)

Refractive Index 1.4530 to 1.4550 at 20°C

Isotopic Purity 98 atom % D

Solubility
Immiscible in water. Soluble in

chloroform and hexanes.

Experimental Protocols
Detailed methodologies for determining key physical properties are crucial for verifying

substance identity and purity. Below is a standard protocol for boiling point determination, a

critical characteristic for volatile liquids.

Micro-Boiling Point Determination using a Thiele Tube
This method is suitable for small sample volumes and provides a reasonably accurate

measurement of the boiling point.

Materials:

Sample of 1-Bromononane-d4

Thiele tube filled with mineral oil

Thermometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane-d4
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane-1_1_2_2-d4
https://www.benchchem.com/product/b12390600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heating apparatus (Bunsen burner or hot plate)

Safety glasses

Procedure:

Sample Preparation: Add a few milliliters of the liquid sample into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with the open end down.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the sample is aligned with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube, making sure the rubber band is above

the oil level. Gently heat the side arm of the Thiele tube.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. Continue heating until the bubbling is rapid and continuous.

Cooling and Measurement: Remove the heat and allow the apparatus to cool. The boiling

point is the temperature at which the liquid is drawn into the capillary tube.

Visualizations
The following diagrams illustrate the logical relationships of the compound's properties and a

typical experimental workflow.
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Caption: Logical relationships of 1-Bromononane-d4 properties.
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Caption: Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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